Cas no 26154-43-8 (2,2,3-trimethylbutanenitrile)

2,2,3-trimethylbutanenitrile structure
2,2,3-trimethylbutanenitrile structure
Product Name:2,2,3-trimethylbutanenitrile
CAS No:26154-43-8
MF:C7H13N
MW:111.184821844101
MDL:MFCD19690997
CID:1425524
PubChem ID:10866290
Update Time:2025-09-21

2,2,3-trimethylbutanenitrile Chemical and Physical Properties

Names and Identifiers

    • Butanenitrile, 2,2,3-trimethyl-
    • 2,2,3-trimethylbutanenitrile
    • SCHEMBL5520774
    • G40275
    • EN300-267092
    • 26154-43-8
    • MDL: MFCD19690997
    • Inchi: 1S/C7H13N/c1-6(2)7(3,4)5-8/h6H,1-4H3
    • InChI Key: OOJGIODFNBVSRF-UHFFFAOYSA-N
    • SMILES: N#CC(C)(C)C(C)C

Computed Properties

  • Exact Mass: 111.10489
  • Monoisotopic Mass: 111.104799419g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • PSA: 23.79

2,2,3-trimethylbutanenitrile Pricemore >>

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Enamine
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Enamine
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